4-Bromopyridine
Overview
Description
4-Bromopyridine is a useful synthetic intermediate. It is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff .
Synthesis Analysis
A four-step synthesis of (S)-Nicotine is described where Hydroxyketone 3 is obtained by a halogen-lithium exchange of 3-bromopyridine 1 with n-BuLi followed by treatment with the lactone 2 . A novel, safer, and efficient synthetic route to 2,6-diamino-4-bromopyridine has been developed . To simplify the preparation and reaction procedure of 4-bromopyridine, multiple operations were integrated into a single flow reaction .Molecular Structure Analysis
The molecular formula of 4-Bromopyridine is C5H4BrN. It has an average mass of 157.996 Da and a monoisotopic mass of 156.952698 Da .Chemical Reactions Analysis
The isomerization of 3-bromopyridines to 4-bromopyridines proceeds via pyridyne intermediates and that 4-substitution selectivity is driven by a facile aromatic substitution reaction .Physical And Chemical Properties Analysis
4-Bromopyridine has a density of 1.6±0.1 g/cm3, a boiling point of 185.2±13.0 °C at 760 mmHg, and a vapour pressure of 1.0±0.3 mmHg at 25°C. It has an enthalpy of vaporization of 40.4±3.0 kJ/mol and a flash point of 65.8±19.8 °C .Scientific Research Applications
Synthesis of Bipyridine Derivatives
4-Bromopyridine is used as a starting material or precursor for the synthesis of bipyridine and related compounds . These compounds are valuable substances used in various applications such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures .
Transition-Metal Catalysis
Bipyridines and their derivatives, which can be synthesized from 4-Bromopyridine, are extensively used as ligands in transition-metal catalysis . They play a crucial role in many catalytic reactions, including Suzuki, Negishi, and Stille coupling .
Photosensitizers
Bipyridines and their derivatives are also used as photosensitizers . Photosensitizers are substances that promote photochemical reactions upon absorption of light, making them useful in a variety of scientific and industrial applications.
Viologens
Viologens are a family of compounds that are derived from 4,4’-bipyridine . 4-Bromopyridine can be used to synthesize these compounds, which have applications in areas such as electrochromic devices, herbicides, and molecular electronics .
Supramolecular Structures
4-Bromopyridine-derived compounds are used in the construction of supramolecular structures . These structures have potential applications in areas such as nanotechnology, materials science, and drug delivery .
Pharmacological Applications
The decarboxylative cross-coupling of 3-pyridyl and 4-pyridyl carboxylates with aryl bromides allows the synthesis of 3- or 4-arylpyridines, which are of interest to pharmacological applications .
Safety And Hazards
properties
IUPAC Name |
4-bromopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrN/c6-5-1-3-7-4-2-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSDGZUDFPKIYQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1061520 |
Source
|
| Record name | 4-Bromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1061520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromopyridine | |
CAS RN |
1120-87-2 |
Source
|
| Record name | 4-Bromopyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1120-87-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyridine, 4-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001120872 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridine, 4-bromo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Bromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1061520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.019 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Bromopyridine?
A1: 4-Bromopyridine has the molecular formula C5H4BrN and a molecular weight of 158.00 g/mol.
Q2: What are the key spectroscopic features of 4-Bromopyridine?
A2: 4-Bromopyridine can be characterized using various spectroscopic methods. These include 1H NMR, 13C NMR, IR, and UV-Vis spectroscopy. Detailed spectral data can be found in relevant scientific literature.
Q3: Is 4-Bromopyridine stable under ambient conditions?
A3: 4-Bromopyridine is known to be unstable under ambient conditions due to its reactivity. [] Therefore, it is often commercially available and stored as its hydrochloride salt for enhanced stability.
Q4: How can the hydrochloride salt of 4-Bromopyridine be utilized in organic reactions?
A4: The hydrochloride salt can be readily converted to 4-Bromopyridine using a basic aqueous solution followed by a drying step. [] This free base form is then ready for subsequent organic reactions.
Q5: Can the conversion of 4-Bromopyridine hydrochloride to its free base form be streamlined?
A5: Yes, a recent study has demonstrated a one-flow operation to simplify this process. [] This method integrates desalting, aqueous layer separation, and a halogen-lithium exchange reaction into a single, rapid flow process, achieving higher yields compared to conventional methods.
Q6: What synthetic transformations can 4-Bromopyridine undergo?
A6: The bromine atom in 4-Bromopyridine acts as a useful handle for various transformations including:
- Nucleophilic Substitution: Reaction with nucleophiles like amines, alkoxides, and thiols. [, , , , ]
- Metal-Halogen Exchange: Formation of organometallic reagents for subsequent reactions with electrophiles. [, , ]
- Transition Metal-Catalyzed Coupling Reactions: Participation in Suzuki, Sonogashira, and other cross-coupling reactions. [, , , , ]
Q7: Can 4-Bromopyridine be used to construct more complex heterocyclic systems?
A7: Yes, it serves as a starting material in the synthesis of various heterocycles. For instance, it is used to prepare canthin-4-ones via a multi-step sequence involving ring construction. [] It is also used in the synthesis of isocanthin-4-ones through a similar approach. []
Q8: Are there any regioselective reactions possible with 4-Bromopyridine?
A8: Yes, directed lithiation of 4-Bromopyridine provides access to 3-substituted derivatives. [] This strategy allows for the preparation of diverse 3,4-disubstituted and 3,4,5-trisubstituted pyridines. []
Q9: Can 4-Bromopyridine be used as a building block in coordination polymers?
A9: Yes, 4-Bromopyridine is widely employed as a ligand in the construction of coordination polymers. Examples include:
- Chiral Networks: Its use with octacyanidotungstate anions leads to chiral 3D networks with interesting magnetic properties. []
- 2D Coordination Polymers: Formation of 2D sheets with copper(II) and zinc(II) salts, exhibiting halogen bonding interactions. []
Q10: Does 4-Bromopyridine participate in the formation of conjugated polymers?
A10: Yes, 4-Bromopyridine undergoes self-condensation to yield poly(4-bromopyridine), a conjugated polymer with complex structure and interesting electronic properties. []
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